Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)uronate
Overview
Description
Synthesis Analysis
Synthetic routes to Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)uronate and its derivatives involve multiple steps, including chemical modification and glycosylation reactions. A notable approach includes the modification of methyl (3,4-di-O-acetyl-2-deoxy-2-hydroxyimino-α-D-arabino-hexopyranosid)uronates at C-2 and C-3 to form the corresponding methyl (2,3,4-tri-O-acetyl-α-D-glycopyranosid)uronates through a sequence of reactions involving transformation from 2-C=N-OH to 2-C=O, then to 2-C-OH, and finally to 2-C-OAc (Smiatacz, Chrzczanowicz, & Myszka, 1997).
Molecular Structure Analysis
The molecular structure of Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)uronate derivatives has been elucidated through high-resolution 1H and 13C NMR spectral data and single-crystal X-ray diffraction analysis. The studies provide detailed insight into the planarity of the 4-OAc and 5-COOMe groups, as well as the orientations of the aglycone and azide groups within the crystal lattice, significantly contributing to understanding the conformational aspects of these molecules (Tuwalska, Sikorski, & Liberek, 2008).
Chemical Reactions and Properties
Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)uronate undergoes various chemical reactions, highlighting its versatility. For instance, its reaction with sodium azide yields corresponding methyl [ethyl 4-O-acetyl-3-azido-2,3-dideoxy-2-(Z)-hydroxyimino-α-D-glycopyranosid]uronates, showcasing its reactivity and potential for further chemical transformations (Smiatacz, Chrzczanowicz, & Myszka, 1997).
Physical Properties Analysis
The physical properties of Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)uronate derivatives, such as solubility, melting points, and crystalline structure, play a crucial role in their applicability in various synthetic and analytical procedures. The X-ray crystallography data provide valuable information on the solid-state structure, which is vital for understanding the material's behavior under different conditions.
Chemical Properties Analysis
The chemical properties of Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)uronate, including its reactivity with various chemical reagents and conditions, are foundational for its utility in synthetic chemistry. Its reactions, such as glycosylation and esterification, are essential for constructing complex molecular architectures and are indicative of the compound's functional versatility and application potential in synthesizing complex molecules.
Mechanism of Action
While the specific mechanism of action for “Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)uronate” is not mentioned in the search results, it is known that 3-Deoxy-D-arabino-heptulosonate 7-phosphate synthase (DAHPS) catalyzes the first step in the biosynthesis of a number of aromatic metabolites . This suggests that “Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)uronate” may play a role in this process.
properties
IUPAC Name |
methyl (2R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-methoxyoxane-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O7/c1-14-8(13)9(15-2)3-5(11)7(12)6(4-10)16-9/h5-7,10-12H,3-4H2,1-2H3/t5-,6-,7+,9-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUXQJBPBWGJAMX-JAGXHNFQSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1(CC(C(C(O1)CO)O)O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@]1(C[C@H]([C@@H]([C@H](O1)CO)O)O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70452214 | |
Record name | Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)uronate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70452214 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
85549-51-5 | |
Record name | Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)uronate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70452214 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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